Cas no 94333-40-1 (1-Pentanone,2,4-dimethyl-2-(2-methylpropyl)-1-(1-pyrrolidinyl)-)

1-Pentanone,2,4-dimethyl-2-(2-methylpropyl)-1-(1-pyrrolidinyl)- structure
94333-40-1 structure
Product Name:1-Pentanone,2,4-dimethyl-2-(2-methylpropyl)-1-(1-pyrrolidinyl)-
CAS No:94333-40-1
MF:C15H29NO
MW:239.396864652634
CID:811163
PubChem ID:3024318
Update Time:2025-04-19

1-Pentanone,2,4-dimethyl-2-(2-methylpropyl)-1-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanone,2,4-dimethyl-2-(2-methylpropyl)-1-(1-pyrrolidinyl)-
    • 1-[2,4-dimethyl-2-(isobutyl)-1-oxopentyl]pyrrolidine
    • 2,4-dimethyl-2-(2-methylpropyl)-1-pyrrolidin-1-ylpentan-1-one
    • DTXSID10241427
    • 1-(2,4-Dimethyl-2-(isobutyl)-1-oxopentyl)pyrrolidine
    • NS00040387
    • EINECS 305-018-5
    • 94333-40-1
    • Inchi: 1S/C15H29NO/c1-12(2)10-15(5,11-13(3)4)14(17)16-8-6-7-9-16/h12-13H,6-11H2,1-5H3
    • InChI Key: LMXPSAJVSIPGBP-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(CC(C)C)CC(C)C)N1CCCC1

Computed Properties

  • Exact Mass: 239.224915
  • Monoisotopic Mass: 239.224915
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3
  • XLogP3: 3.9

Experimental Properties

  • Density: 0.919
  • Boiling Point: 338.2°Cat760mmHg
  • Flash Point: 139.5°C
  • Refractive Index: 1.471
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd